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Compound of Interest

Compound Name:
3-Methoxymethoxy-5-

phenylisoxazole

Cat. No.: B8442943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of 3-Methoxymethoxy-5-phenylisoxazole, a key intermediate in various synthetic and

medicinal chemistry applications. The information herein is compiled from safety data sheets of

structurally related compounds and established chemical principles governing its constituent

functional groups.

Chemical and Physical Properties
While specific experimental data for 3-Methoxymethoxy-5-phenylisoxazole is limited, the

following table summarizes estimated and known properties of the compound and its core

structural motifs. This data should be used as a guideline, and caution is advised.
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Property Value / Information Source / Basis

Molecular Formula C11H11NO3 Calculated

Molecular Weight 205.21 g/mol Calculated

Appearance
Likely a solid at room

temperature.

Based on related

phenylisoxazole derivatives.

Melting Point

Not specifically reported.

Similar phenylisoxazole

compounds have melting

points ranging from 60-170°C.

Inferred from related

compounds.

Boiling Point

Not reported; likely to

decompose at high

temperatures.

General characteristic of

similar organic compounds.

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone. Limited

solubility in water.

Based on general solubility

principles of similar molecules.

Stability
See Section 2 for detailed

stability information.

Based on the stability of the

isoxazole ring and the

methoxymethyl (MOM) ether

protecting group.

Stability and Reactivity
The stability of 3-Methoxymethoxy-5-phenylisoxazole is primarily dictated by its two key

functional groups: the isoxazole ring and the methoxymethyl (MOM) ether.

Isoxazole Ring: The isoxazole ring is generally stable under neutral and acidic conditions at

ambient temperature. However, it can be susceptible to ring-opening under basic conditions

(pH > 10), a process that is accelerated by increased temperature. The N-O bond in the

isoxazole ring is also known to be sensitive to UV irradiation, which can lead to

photochemical rearrangement.
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Methoxymethyl (MOM) Ether: The MOM ether is a common protecting group for hydroxyl

functions and is known to be stable within a pH range of approximately 4 to 12. It is notably

labile under acidic conditions, which are often employed for its removal during synthetic

procedures. The MOM group is generally resistant to a variety of oxidizing and reducing

agents, as well as nucleophiles and bases.

Incompatible Materials:

Strong Acids: Will likely cleave the methoxymethyl ether.

Strong Bases: May induce the opening of the isoxazole ring.

Strong Oxidizing Agents: May react with the aromatic and heterocyclic rings.

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for 3-Methoxymethoxy-5-phenylisoxazole is not readily

available. The following hazard information is based on the SDS of a closely related isoxazole

derivative and should be treated as a strong guideline.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.
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Respiratory Protection: In case of insufficient ventilation or handling of large quantities, use a

NIOSH-approved respirator with an appropriate cartridge.

Experimental Protocols
General Handling Protocol

Engineering Controls: Handle 3-Methoxymethoxy-5-phenylisoxazole in a well-ventilated

chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment: Always wear appropriate PPE as described in Section 3.

Dispensing: If the compound is a solid, avoid generating dust. Use a spatula or other

appropriate tool for transferring the material.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly and stir to

dissolve.

Waste Disposal: Dispose of waste materials containing this compound in accordance with

local, state, and federal regulations for chemical waste.

Storage Protocol
Container: Store in a tightly sealed, clearly labeled container.

Temperature: Store in a cool, dry place. Refrigeration (2-8 °C) is recommended for long-term

storage to minimize potential degradation.

Light: Protect from direct sunlight and UV radiation to prevent photochemical reactions of the

isoxazole ring.

Incompatibilities: Store away from strong acids, strong bases, and oxidizing agents.

Visualized Workflows and Pathways
Safe Handling Workflow
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Safe Handling Workflow for 3-Methoxymethoxy-5-phenylisoxazole

Start Handling

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Dispense Compound Carefully
(Avoid Dust Generation)

Prepare Solution (if required)

Perform Experimental Procedure

Clean Work Area

Dispose of Waste Properly

End Handling
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Storage and Stability of 3-Methoxymethoxy-5-phenylisoxazole

Recommended Storage Potential Degradation Pathways

3-Methoxymethoxy-5-phenylisoxazole

Cool, Dry, Dark Place
(2-8 °C Recommended)

Store Under

Strong Acid Strong Base UV Light

Tightly Sealed Container

Store Away From:
- Strong Acids
- Strong Bases

- Oxidizing Agents

Cleavage of MOM Ether Isoxazole Ring Opening Photochemical Rearrangement

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols for 3-Methoxymethoxy-
5-phenylisoxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8442943#handling-and-storage-of-3-
methoxymethoxy-5-phenylisoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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